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Compound of Interest

Compound Name: DI-404

Cat. No.: B607098 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of novel chemical compounds like DI-404 are critical for ensuring laboratory safety and

environmental compliance. As a specific Safety Data Sheet (SDS) for DI-404 (CAS# 2187412-

79-7) is not publicly available, it must be treated as a hazardous substance. The following

procedures are based on established best practices for the disposal of research chemicals with

unknown or uncertain toxicity.

Immediate Safety and Handling Precautions
Before handling DI-404, it is essential to review all available information and to adhere to

standard laboratory safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.

Ventilation: Handle DI-404 in a well-ventilated area, preferably within a certified chemical

fume hood, to minimize inhalation exposure.

Spill Management: In the event of a spill, avoid generating dust. For solid spills, carefully

scoop the material into a designated waste container. For liquid spills, absorb the material

with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container.

Avoid Contamination: Prevent contact with skin, eyes, and clothing. Do not eat, drink, or

smoke in areas where DI-404 is handled.
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Quantitative Data Summary
While a comprehensive safety profile for DI-404 is not available, the following chemical

properties have been identified[1][2]:

Property Value

Chemical Formula C35H45ClN6O6S

Molecular Weight 713.29 g/mol

Appearance Solid

Purity 98%

CAS Number 2187412-79-7

Step-by-Step Disposal Protocol
The disposal of DI-404 must be managed through your institution's Environmental Health and

Safety (EHS) department. The following steps provide a general framework for its proper

disposal[3][4]:

Waste Characterization: Treat all DI-404 waste, including contaminated labware and PPE, as

hazardous waste.

Waste Segregation: Do not mix DI-404 waste with other chemical waste streams to prevent

unknown and potentially hazardous reactions. Keep solid and liquid waste in separate

containers[3].

Container Selection: Use chemically compatible and leak-proof containers for waste

collection. For a solid compound like DI-404, a high-density polyethylene (HDPE) or glass

container with a secure lid is appropriate.

Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical

name "DI-404," the CAS number "2187412-79-7," and the date of accumulation. Do not use

abbreviations or chemical formulas[4].
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Storage: Store the sealed and labeled waste container in a designated satellite accumulation

area within the laboratory. This area should be under the control of laboratory personnel and

away from general laboratory traffic[3][4]. Ensure secondary containment is used to mitigate

spills.

EHS Pickup: Once the waste container is full or has reached the institutional time limit for

satellite accumulation, contact your EHS department to arrange for a hazardous waste

pickup. Provide them with all necessary documentation and information about the

compound.

Disposal Workflow Diagram
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Caption: DI-404 Disposal Workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b607098?utm_src=pdf-body-img
https://www.benchchem.com/product/b607098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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